Procaine
Procaine
Procaine is a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procaine binds to and inhibits voltage-gated sodium channels, thereby inhibiting the ionic flux required for the initiation and conduction of impulses. In addition, this agent increases electrical excitation threshold, reduces rate of rise of action potential and slows nerve impulse propagation thereby causing loss of sensation.
Procaine is a benzoate ester, formally the result of esterification of 4-aminobenzoic acid with 2-diethylaminoethanol but formed experimentally by reaction of ethyl 4-aminobenzoate with 2-diethylaminoethanol. It has a role as a local anaesthetic, a central nervous system depressant, a peripheral nervous system drug and a drug allergen. It is a benzoate ester, a substituted aniline and a tertiary amino compound. It derives from a 2-diethylaminoethanol and a 4-aminobenzoic acid. It is a conjugate base of a procaine(1+).
Procaine, also known as novocaine or procainum, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Procaine is a drug which is used as a local anesthetic primarily in oral surgery. Procaine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Procaine has been detected in multiple biofluids, such as urine and blood. Within the cell, procaine is primarily located in the cytoplasm. In humans, procaine is involved in the procaine action pathway. Procaine is a potentially toxic compound.
Procaine is a benzoate ester, formally the result of esterification of 4-aminobenzoic acid with 2-diethylaminoethanol but formed experimentally by reaction of ethyl 4-aminobenzoate with 2-diethylaminoethanol. It has a role as a local anaesthetic, a central nervous system depressant, a peripheral nervous system drug and a drug allergen. It is a benzoate ester, a substituted aniline and a tertiary amino compound. It derives from a 2-diethylaminoethanol and a 4-aminobenzoic acid. It is a conjugate base of a procaine(1+).
Procaine, also known as novocaine or procainum, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Procaine is a drug which is used as a local anesthetic primarily in oral surgery. Procaine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Procaine has been detected in multiple biofluids, such as urine and blood. Within the cell, procaine is primarily located in the cytoplasm. In humans, procaine is involved in the procaine action pathway. Procaine is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
59-46-1
VCID:
VC0000135
InChI:
InChI=1S/C13H20N2O2/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H3
SMILES:
CCN(CC)CCOC(=O)C1=CC=C(C=C1)N
Molecular Formula:
C13H20N2O2
Molecular Weight:
236.31 g/mol
Procaine
CAS No.: 59-46-1
APIs
VCID: VC0000135
Molecular Formula: C13H20N2O2
Molecular Weight: 236.31 g/mol
| CAS No. | 59-46-1 |
|---|---|
| Product Name | Procaine |
| Molecular Formula | C13H20N2O2 |
| Molecular Weight | 236.31 g/mol |
| IUPAC Name | 2-(diethylamino)ethyl 4-aminobenzoate |
| Standard InChI | InChI=1S/C13H20N2O2/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H3 |
| Standard InChIKey | MFDFERRIHVXMIY-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCOC(=O)C1=CC=C(C=C1)N |
| Canonical SMILES | CCN(CC)CCOC(=O)C1=CC=C(C=C1)N |
| Colorform | Anhydrous plates, tables from ligroin or ethe |
| Melting Point | 61 °C 61.0 °C 61°C |
| Physical Description | Solid |
| Description | Procaine is a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procaine binds to and inhibits voltage-gated sodium channels, thereby inhibiting the ionic flux required for the initiation and conduction of impulses. In addition, this agent increases electrical excitation threshold, reduces rate of rise of action potential and slows nerve impulse propagation thereby causing loss of sensation. Procaine is a benzoate ester, formally the result of esterification of 4-aminobenzoic acid with 2-diethylaminoethanol but formed experimentally by reaction of ethyl 4-aminobenzoate with 2-diethylaminoethanol. It has a role as a local anaesthetic, a central nervous system depressant, a peripheral nervous system drug and a drug allergen. It is a benzoate ester, a substituted aniline and a tertiary amino compound. It derives from a 2-diethylaminoethanol and a 4-aminobenzoic acid. It is a conjugate base of a procaine(1+). Procaine, also known as novocaine or procainum, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Procaine is a drug which is used as a local anesthetic primarily in oral surgery. Procaine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Procaine has been detected in multiple biofluids, such as urine and blood. Within the cell, procaine is primarily located in the cytoplasm. In humans, procaine is involved in the procaine action pathway. Procaine is a potentially toxic compound. |
| Shelf Life | STABLE IN AIR /HYDROCHLORIDE/ |
| Solubility | 9450 mg/L (at 30 °C) 0.04 M Sol in alcohol, ether, benzene, chloroform Soluble in ethanol, ethyl ether, and benzene In water, 9.45X10+3 mg/l @ 30 °C 6.81e+00 g/L |
| Synonyms | Anuject Geriocaine Gerokit Hewedolor-Procain Hydrochloride, Procaine Lophakomp-Procain N Novocain Novocaine Pröcaine chlorhydrate Lavoisier Procain Braun Procain curasan Procain Jenapharm Procain Rödler Procain Steigerwald procain-loges Procaina Serra Procaine Procaine Hydrochloride Röwo Procain |
| PubChem Compound | 4914 |
| Last Modified | Nov 11 2021 |
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